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Compound of Interest

Compound Name: 4-Bromo-5-methylthiazole

Cat. No.: B580489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of synthetic methodologies for the

functionalization of the 4-bromo-5-methylthiazole core, a key heterocyclic scaffold in

medicinal chemistry. The thiazole moiety is a privileged structure found in numerous

biologically active compounds, and the ability to selectively introduce molecular diversity at the

4-position is crucial for structure-activity relationship (SAR) studies and the development of

novel therapeutic agents.

This document details generalized protocols for key palladium-catalyzed cross-coupling

reactions and lithiation-based methodologies. While specific literature for 4-bromo-5-
methylthiazole is limited, the provided protocols are based on well-established procedures for

structurally related aryl and heteroaryl bromides and serve as a robust starting point for

reaction optimization.

Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-

carbon and carbon-nitrogen bonds. For 4-bromo-5-methylthiazole, the primary pathways for

functionalization include Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination

reactions.
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Suzuki-Miyaura Coupling: Synthesis of 4-Aryl-5-
methylthiazoles
The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between 4-
bromo-5-methylthiazole and a variety of aryl or heteroaryl boronic acids or esters. This

reaction is fundamental for accessing 4-aryl-5-methylthiazole derivatives, which are of

significant interest in drug discovery.

Reaction Preparation Reaction Execution Work-up and Purification

Combine 4-Bromo-5-methylthiazole,
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Reaction Conditions

4-Bromo-5-methylthiazole
+ Amine (Primary or Secondary)

Palladium Catalyst
(e.g., Pd(OAc)₂, Pd₂(dba)₃)

Bulky Phosphine Ligand
(e.g., XPhos, BINAP)

Strong, Non-nucleophilic Base
(e.g., NaOtBu, K₃PO₄)

4-Amino-5-methylthiazole Derivative

Lithiation Electrophilic Quench Work-up and Purification

4-Bromo-5-methylthiazole
in Anhydrous THF Cool to -78 °C Add n-BuLi or t-BuLi

(Bromine-Lithium Exchange) 4-Lithio-5-methylthiazole Add Electrophile
(e.g., Aldehyde, CO₂, etc.) Warm to Room Temperature Aqueous Quench

(e.g., sat. NH₄Cl) Extraction Purification 4-Substituted-5-methylthiazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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